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Compound of Interest

Compound Name: AM-0561

Cat. No.: B15073959

For Researchers, Scientists, and Drug Development
Professionals

Introduction

AM-0561 is a potent and selective inhibitor of NF-kB inducing kinase (NIK), a key
serine/threonine kinase that plays a central role in the non-canonical NF-kB signaling pathway.
This pathway is implicated in various physiological and pathological processes, including
immune regulation, lymphoid organ development, and certain types of cancer. The precise and
accurate preparation of AM-0561 stock solutions is critical for ensuring reproducible and
reliable experimental results in studies investigating NIK-dependent signaling and its
downstream effects. This document provides a detailed protocol for the preparation, storage,
and handling of AM-0561 stock solutions.

Data Presentation

A summary of the key quantitative data for AM-0561 is presented in the table below for easy
reference.
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Property Value Reference
Molecular Weight 396.85 g/mol
Molecular Formula C18H13CINeOS

Soluble in DMSO (e.g., up to

Solubility 10 mM)
m

Appearance Solid powder

St (Solid) -20°C for up to 12 months or
orage (Soli
J 4°C for up to 6 months

-80°C for up to 6 months or

Storage (In Solvent)
-20°C for up to 1 month

Experimental Protocol: Preparation of a 10 mM AM-
0561 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of AM-0561 in Dimethyl
Sulfoxide (DMSO).

Materials:

AM-0561 powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (sterile, polypropylene)

Calibrated precision balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:
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» Pre-weighing Preparation: Before opening, bring the vial of AM-0561 powder to room
temperature to prevent condensation of moisture onto the compound.

e Weighing of AM-0561: Carefully weigh out the desired amount of AM-0561 powder using a
calibrated precision balance in a chemical fume hood. For example, to prepare 1 ml of a 10
mM stock solution, weigh out 3.9685 mg of AM-0561.

o Calculation: Molecular Weight (396.85 g/mol ) x Molar Concentration (0.010 mol/L) x
Volume (0.001 L) = 0.0039685 g = 3.9685 mg

o Dissolution: Add the weighed AM-0561 powder to a sterile microcentrifuge tube. Add the
calculated volume of DMSO to the tube. For the example above, add 1 ml of DMSO.

o Solubilization: Tightly cap the tube and vortex thoroughly for several minutes until the AM-
0561 is completely dissolved. Gentle warming in a 37°C water bath can aid in dissolution if
necessary, but avoid excessive heat.

» Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into smaller, single-
use volumes in sterile microcentrifuge tubes to minimize freeze-thaw cycles. Store the
aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-term storage
(up to 1 month).

Safety Precautions:

 AM-0561 is a bioactive molecule. Handle with appropriate personal protective equipment
(PPE), including gloves, a lab coat, and safety glasses.

» Perform all weighing and handling of the powder in a chemical fume hood to avoid
inhalation.

e DMSO is a powerful solvent that can penetrate the skin. Avoid direct contact.

Mandatory Visualizations

Signaling Pathway
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Caption: Non-canonical NF-kB signaling pathway and the inhibitory action of AM-0561 on NIK.

Experimental Workflow
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Caption: Experimental workflow for the preparation of AM-0561 stock solution.

 To cite this document: BenchChem. [Preparation of AM-0561 Stock Solution: An Application
Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15073959#how-to-prepare-am-0561-stock-solution]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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